Cas no 58976-18-4 (Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-)
58976-18-4 structure
Product Name:Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-
CAS No:58976-18-4
MF:C14H20N6O5S
MW:384.410800933838
CID:340299
PubChem ID:193
Update Time:2025-04-19
Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-
- S-ADENOSYL-D,L-HOMOCYSTEINE
- SY357809
- FT-0661430
- S-(5''-Adenosyl)-D-homocysteine
- 2-amino-4-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulanyl]butanoic acid
- 58976-18-4
- SAH (S-Adenosylhomocysteine)
- SAH;S-(5'-adenosyl)-L-homocysteine;S-adenosylhomocysteine;5'-Deoxy-S-Adenosyl-L-Homocystmine
- CHEBI:181457
- S-adenosyl-dl-homocysteine
- 53276-26-9
- (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
- SCHEMBL12436336
- BCP31730
- 2-Amino-4-({[5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}sulfanyl)butanoic acid (non-preferred name)
- (S)-2-Amino-4-[[[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxy-2-tetrahydrofuryl]methyl]thio]butanoic Acid
- DTXSID90862497
- 5-DEOXY-S-ADENOSYL-L-HOMOCYSTEINE
-
- Inchi: 1S/C14H20N6O5S/c15-6(14(23)24)1-2-26-3-7-9(21)10(22)13(25-7)20-5-19-8-11(16)17-4-18-12(8)20/h4-7,9-10,13,21-22H,1-3,15H2,(H,23,24)(H2,16,17,18)
- InChI Key: ZJUKTBDSGOFHSH-UHFFFAOYSA-N
- SMILES: S(CCC(C(=O)O)N)CC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 384.1218
- Monoisotopic Mass: 384.12158893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 208Ų
Experimental Properties
- PSA: 182.63
Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
58976-18-4 (Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-) Related Products
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- 979-92-0(SAH)
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